(4-bromophenyl)(imidazo[1,2-a]pyridin-2-ylmethyl)amine

• IUPAC Name: 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline
• InChI: InChI=1S/C14H12BrN3/c15-11-4-6-12(7-5-11)16-9-13-10-18-8-2-1-3-14(18)17-13/h1-8,10,16H,9H2
• InChI Key: WNKMFZJTIIRUGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)CNC3=CC=C(C=C3)Br
• Molecular Formula: C14H12BrN3
• DSSTOX Substance ID: DTXSID701214554
• Molecular Weight: 302.17 g/mol
• CAS RN: 302935-35-9

Description

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridine derivatives, closely related to "(4-bromophenyl)(imidazo[1,2-a]pyridin-2-ylmethyl)amine", has been achieved through various methods. One approach involves the rearrangement of isoxazolones with a nitropyridine group to give imidazo[1,2-a]pyridines, indicating a versatile synthetic pathway for such compounds (Khalafy, Setamdideh, & Dilmaghani, 2002). Another method describes the formation of imidazo[1,2-a]pyridin-2-one derivatives through reactions of oxazolones with pyridin-2-amine under specific conditions, showcasing the adaptability in synthesizing this class of compounds (Tu et al., 2007).

Molecular Structure Analysis

The crystal structure and molecular geometry of imidazo[1,2-a]pyridine derivatives have been determined, providing insight into their three-dimensional arrangements. For instance, the inclination of substituted phenyl rings relative to the imidazo[1,2-a]pyridine core has been measured, shedding light on the steric and electronic influences on the molecule's overall shape and reactivity (Dhanalakshmi et al., 2018).

Chemical Reactions and Properties

Imidazo[1,2-a]pyridines undergo various chemical reactions, demonstrating their reactivity and potential utility in synthetic chemistry. For example, palladium-catalyzed cascade reactions have been employed to synthesize hybrid structures combining indenone with imidazo[1,2-a]pyridine, indicating the compound's versatility in forming complex architectures (Zhang, Zhang, & Fan, 2016). Additionally, copper-catalyzed four-component syntheses of imidazo[1,2-a]pyridines reveal the potential for multifaceted reaction pathways, further highlighting the chemical diversity of these compounds (Allahabadi et al., 2017).

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, compounds with similar structures are known to have a wide range of applications in medicinal chemistry.

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3. It may cause skin irritation, serious eye irritation, and respiratory irritation.